Cas no 2792186-19-5 (Imidazo[1,2-b]pyridazine-3-carboxylic acid hydrochloride)

• Product Name: Imidazo[1,2-b]pyridazine-3-carboxylic acid hydrochloride
• CAS No: 2792186-19-5
• MF: C₇H₆ClN₃O₂
• MW: 199.594439983368
• CID: 5864955
• PubChem ID: 165664369
• Update Time: 2025-05-25

Imidazo[1,2-b]pyridazine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37430820
• imidazo[1,2-b]pyridazine-3-carboxylic acid hydrochloride
• 2792186-19-5
• Imidazo[1,2-b]pyridazine-3-carboxylic acid hydrochloride

• Inchi： 1S/C7H5N3O2.ClH/c11-7(12)5-4-8-6-2-1-3-9-10(5)6;/h1-4H,(H,11,12);1H
• InChI Key： WUMPYCUWKPSMDO-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CN=C2C=CC=NN21)=O

Computed Properties

• Exact Mass: 199.0148541g/mol
• Monoisotopic Mass: 199.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5Ų

Additional information on Imidazo[1,2-b]pyridazine-3-carboxylic acid hydrochloride

Imidazo[1,2-b]pyridazine-3-carboxylic acid hydrochloride: A Comprehensive Overview

Imidazo[1,2-b]pyridazine-3-carboxylic acid hydrochloride, with the CAS number 2792186-19-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic molecule has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The compound belongs to the imidazopyridazine class, a scaffold that has shown promise in various biological assays, particularly in the modulation of enzyme activity and receptor binding.

The structural framework of Imidazo[1,2-b]pyridazine-3-carboxylic acid hydrochloride consists of a fused ring system comprising an imidazole ring and a pyridazine ring, connected at the 1 and 2 positions. The presence of a carboxylic acid group at the 3-position and its hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further pharmacological investigation. This compound's chemical properties make it amenable to modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles, thereby expanding its therapeutic potential.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities. The imidazopyridazine core has been extensively studied for its role in inhibiting various enzymes and receptors involved in inflammatory pathways, cancer progression, and neurodegenerative diseases. For instance, studies have demonstrated that derivatives of this scaffold can interact with cyclooxygenase (COX) enzymes, which are key mediators of pain and inflammation. The hydrochloride salt form of Imidazo[1,2-b]pyridazine-3-carboxylic acid hydrochloride is particularly noteworthy for its enhanced stability and bioavailability, which are critical factors in drug formulation.

The synthesis of Imidazo[1,2-b]pyridazine-3-carboxylic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The carboxylic acid group provides a handle for further functionalization, allowing chemists to explore various derivatives with tailored biological activities. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic structures, making it feasible to produce this compound on a larger scale for both research and commercial purposes.

The pharmacological potential of Imidazo[1,2-b]pyridazine-3-carboxylic acid hydrochloride has been explored in several preclinical studies. Researchers have investigated its effects on enzymes such as COX-2, which is overexpressed in inflammatory conditions like arthritis and cancer. Preliminary findings suggest that this compound may exhibit anti-inflammatory properties by selectively inhibiting COX-2 without affecting COX-1, thereby minimizing gastrointestinal side effects associated with nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, its interaction with other enzymes like lipoxygenase (LOX) has been studied for potential applications in managing oxidative stress-related diseases.

In the realm of oncology, the imidazopyridazine scaffold has shown promise as an anti-cancer agent. Studies have demonstrated that derivatives of this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting key survival pathways. The carboxylic acid group in Imidazo[1,2-b]pyridazine-3-carboxylic acid hydrochloride allows for further derivatization to enhance binding affinity to specific cancer cell targets. This flexibility makes it a valuable starting point for developing novel chemotherapeutic agents that can selectively target malignant cells while sparing healthy tissues.

The neuroprotective potential of this compound has also been examined. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of toxic protein aggregates and oxidative damage. Preclinical studies suggest that Imidazo[1,2-b]pyridazine-3-carboxylic acid hydrochloride may protect against neuronal damage by inhibiting oxidative stress and modulating cholinergic systems. Its ability to cross the blood-brain barrier further enhances its appeal as a potential treatment for central nervous system disorders.

The development of new drug candidates often involves rigorous testing to evaluate their safety and efficacy. In vitro assays are conducted to assess the compound's toxicity profile and interaction with biological targets. These studies help identify potential side effects and optimize dosing regimens before moving to clinical trials. The hydrochloride salt form of Imidazo[1,2-b]pyridazine-3-carboxylic acid hydrochloride has been found to be well-tolerated in preliminary toxicity studies, suggesting its potential for safe human use.

In conclusion, Imidazo[1,2-b]pyridazine-3-carboxylic acid hydrochloride, CAS number 2792186-19-5, represents a promising compound with diverse therapeutic applications. Its unique structural features make it suitable for further exploration in anti-inflammatory, anti-cancer, and neuroprotective therapies. Ongoing research continues to uncover new possibilities for this versatile scaffold, paving the way for innovative treatments in various medical fields.